Cas no 19993-65-8 (Benzoic acid, 2,2'-dithiobis[4-chloro-)
19993-65-8 structure
Product Name:Benzoic acid, 2,2'-dithiobis[4-chloro-
CAS No:19993-65-8
MF:C14H8Cl2O4S2
MW:375.246919631958
CID:95973
PubChem ID:14441489
Update Time:2025-04-18
Benzoic acid, 2,2'-dithiobis[4-chloro- Chemical and Physical Properties
Names and Identifiers
-
- 2-[(2-carboxy-5-chlorophenyl)disulfanyl]-4-chlorobenzoic acid
- SCHEMBL826739
- 2,2'-Disulfanediylbis(4-chlorobenzoic acid)
- DTXSID90560345
- 19993-65-8
- Benzoic acid, 2,2'-dithiobis[4-chloro-
-
- Inchi: 1S/C14H8Cl2O4S2/c15-7-1-3-9(13(17)18)11(5-7)21-22-12-6-8(16)2-4-10(12)14(19)20/h1-6H,(H,17,18)(H,19,20)
- InChI Key: DJHWLHNAWVBDNX-UHFFFAOYSA-N
- SMILES: ClC1C=CC(C(=O)O)=C(C=1)SSC1C=C(C=CC=1C(=O)O)Cl
Computed Properties
- Exact Mass: 373.92424
- Monoisotopic Mass: 373.9241065g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 22
- Rotatable Bond Count: 5
- Complexity: 386
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 125Ų
Experimental Properties
- PSA: 74.6
Benzoic acid, 2,2'-dithiobis[4-chloro- Related Literature
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1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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